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Compound of Interest

Compound Name: 4-Nitrobenzyl bromide

Cat. No.: B041307

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Nitrobenzyl bromide. Adherence to these
procedural steps is vital for ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties

4-Nitrobenzyl bromide is a pale yellow crystalline solid.[1] It is classified as a hazardous
substance that can cause severe skin burns and serious eye damage.[2][3][4][5] It also acts as
a lachrymator, a substance that irritates the eyes and causes tearing.[4][6]
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Property Data Reference
CAS Number 100-11-8 [2]1[3][4]
Molecular Formula C7HeBrNO2 [41[6]
Molecular Weight 216.03 g/mol [41[6]

Beige / Pale yellow crystalline
Appearance _ [1][2][7]
solid/powder

Melting Point 98 - 106 °C (208.4 - 222.8°F)  [1][2]

Flash Point >100 °C (> 212 °F) [2][8]

N Slightly soluble in water;
Solubility _ _ [1]
soluble in organic solvents.[1]

Causes severe skin burns and
Hazards eye damage, lachrymator.[2][3]  [2][3][4][€]
[4][6]

Operational Plan: Handling 4-Nitrobenzyl Bromide

A systematic approach is essential when working with 4-Nitrobenzyl bromide to minimize
exposure and ensure safety. All handling of this chemical should occur inside a certified
chemical fume hood.[8] Facilities must be equipped with an eyewash station and a safety
shower in close proximity to the workstation.[3][8]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to provide a sufficient barrier against this hazardous
chemical.[9]

e Hand Protection: Wear two pairs of chemotherapy-rated nitrile gloves that meet ASTM
D6978 standards.[10] The inner glove should be tucked under the cuff of the lab coat, and
the outer glove should extend over the cuff.[11] Gloves must be inspected before use and
changed every 30 minutes or immediately upon contamination.[4][10]
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o Body Protection: A disposable, polyethylene-coated, solid-front protective gown should be
worn.[9][10] Ensure it has long sleeves with tight-fitting elastic or knitted cuffs.[11]

o Eye and Face Protection: Chemical safety goggles are mandatory.[3] For splash hazards, a
full-face shield should be worn in addition to safety goggles.[4][5]

» Respiratory Protection: All work must be conducted in a chemical fume hood.[8] If there is a
risk of dust generation or exceeding exposure limits, a NIOSH-approved N95 respirator or a
powered air-purifying respirator (PAPR) is required.[3][10]

Step-by-Step Handling Protocol
e Preparation:

o Designate a specific area within a chemical fume hood for handling 4-Nitrobenzyl
bromide.

o Ensure all necessary equipment (spatulas, weigh boats, containers) and waste disposal
containers are inside the hood before you begin.

o Don all required PPE as outlined above.[11]

» Weighing and Transfer:

o

Handle 4-Nitrobenzyl bromide as a solid powder, minimizing the creation of dust.[4][7]

[¢]

Carefully weigh the required amount on a tared weigh boat inside the fume hood.

[e]

Transfer the solid to the reaction vessel using a spatula.

[e]

If any dust is generated, gently wipe the area with a damp cloth or paper towel, and
dispose of it as hazardous waste immediately.

e Post-Handling Cleanup:
o Thoroughly decontaminate all surfaces and equipment after use.

o Remove the outer pair of gloves first, followed by the gown.[11]
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o Remove the inner pair of gloves and wash hands thoroughly with soap and water.[4]

o Dispose of all disposable PPE as contaminated waste.[11]

Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with
copious amounts of water for at least 15 minutes.[7] Seek immediate medical attention.[4][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[7][8] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.[4]

Inhalation: Move the individual to fresh air at once.[7] If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth).[3][8] Seek immediate medical
attention.[8]

Ingestion: Do NOT induce vomiting.[4][8] If the person is conscious, rinse their mouth with
water.[4] Never give anything by mouth to an unconscious person.[7] Seek immediate
medical attention.[7]

Spills: Evacuate the area.[4] Wearing full PPE, cover the spill with an absorbent material.[7]
Carefully sweep up the material, avoiding dust generation, and place it into a labeled, sealed
container for hazardous waste disposal.[4][7] Ventilate the area and decontaminate the spill
site.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. 4-Nitrobenzyl bromide and any materials contaminated with it must be treated as

hazardous waste.[7]

Waste Segregation:

o Solid Waste: All unused 4-Nitrobenzyl bromide, contaminated weigh boats, paper towels,
and other solid materials must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.[4]
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o PPE: All disposable PPE, including gloves, gowns, and shoe covers, should be considered
contaminated and placed in a designated hazardous waste container immediately after
use.[11]

o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
puncture-resistant sharps container labeled for hazardous chemical waste.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "4-Nitrobenzyl Bromide," and the associated hazards (Corrosive, Irritant).[4][8]

e Storage and Removal:

o Store waste containers in a cool, dry, and well-ventilated secondary containment area
away from incompatible materials.[7]

o Arrange for disposal through a licensed professional waste disposal service in accordance
with federal, state, and local regulations.[4][8] Do not release this chemical into the

environment.[1][3]

Visual Workflow for Handling 4-Nitrobenzyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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